Cas no 145470-80-0 (Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime)

Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime structure
145470-80-0 structure
Product name:Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime
CAS No:145470-80-0
MF:C8H10N6O
MW:206.20459985733
CID:3758219
PubChem ID:85669799

Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime Chemical and Physical Properties

Names and Identifiers

    • Acetaldehyde, (1H-purin-6-ylamino)-, O-methyloxime
    • 145470-80-0
    • 2-(9H-Purin-6-ylamino)acetaldehyde O-methyloxime
    • KHBVRTYLNYLZSY-UHFFFAOYSA-N
    • DTXSID101236330
    • N6 -[2-(N-methoxyimino)ethyl]adenine
    • Inchi: InChI=1S/C8H10N6O/c1-15-14-3-2-9-7-6-8(11-4-10-6)13-5-12-7/h3-5H,2H2,1H3,(H2,9,10,11,12,13)
    • InChI Key: KHBVRTYLNYLZSY-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 206.09160896Da
  • Monoisotopic Mass: 206.09160896Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 88.1Ų
  • XLogP3: 0.7

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